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Compound of Interest

Compound Name: Methyl 2-bromopropanoate-d4

Cat. No.: B15557802

Get Quote

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide provides a detailed overview of the chemical structure, properties, and

potential applications of Methyl 2-bromopropanoate-d4. Due to the limited availability of

specific experimental data for the deuterated compound, this guide also includes extensive

information on its non-deuterated analogue, Methyl 2-bromopropanoate, to serve as a valuable

reference.

Chemical Structure and Properties
Methyl 2-bromopropanoate-d4 is the deuterated form of Methyl 2-bromopropanoate. The

deuterated version, specifically Methyl (±)-2-Bromopropionate-2,3,3,3-d4, is identified by the

CAS number 1398065-68-3.[1]

Based on its nomenclature, the chemical structure consists of a propanoate backbone with a

bromine atom at the second carbon, a methyl ester group, and four deuterium atoms replacing

hydrogen atoms at the second and third positions.

Table 1: Chemical Identifiers
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Identifier Value

Compound Name Methyl (±)-2-Bromopropionate-2,3,3,3-d4

Synonym Methyl 2-bromopropanoate-d4

CAS Number 1398065-68-3

Molecular Formula C₄H₃D₄BrO₂

Molecular Weight Approximately 171.05 g/mol

Non-deuterated CAS 5445-17-0

Table 2: Physical Properties of Non-deuterated Methyl 2-bromopropanoate

Note: These values are for the non-deuterated compound and will vary for the deuterated

analogue.

Property Value Reference

Appearance
Clear, colorless to slightly

yellow liquid
[1]

Boiling Point 51 °C at 19 mmHg

Density 1.497 g/mL at 25 °C

Refractive Index n20/D 1.451

Solubility Insoluble in water

SMILES CC(Br)C(=O)OC [1]

InChI
InChI=1S/C4H7BrO2/c1-

3(5)4(6)7-2/h3H,1-2H3
[1]

Experimental Protocols
Synthesis of Methyl 2-bromopropanoate (Non-
deuterated)
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A common method for the synthesis of the non-deuterated compound is the esterification of 2-

bromopropionic acid with methanol.

Materials:

2-bromopropionic acid

Methanol (absolute)

Sulfuric acid (concentrated)

Sodium bicarbonate solution (saturated)

Anhydrous magnesium sulfate

Distillation apparatus

Procedure:

In a round-bottom flask, dissolve 2-bromopropionic acid in an excess of absolute methanol.

Slowly add a catalytic amount of concentrated sulfuric acid while cooling the flask in an ice

bath.

Reflux the mixture for several hours to drive the esterification to completion.

After cooling, pour the reaction mixture into a separatory funnel containing cold water.

Neutralize the excess acid by washing with a saturated solution of sodium bicarbonate until

effervescence ceases.

Wash the organic layer with brine.

Dry the ester over anhydrous magnesium sulfate.

Filter to remove the drying agent.

Purify the crude product by fractional distillation under reduced pressure.
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General Strategy for the Synthesis of Methyl 2-
bromopropanoate-d4
While a specific protocol for Methyl (±)-2-Bromopropionate-2,3,3,3-d4 is not readily available in

the literature, a general approach would involve the use of deuterated starting materials. One

plausible route is the esterification of 2-bromo-propionic acid-d4 with methanol. The deuterated

propionic acid can be prepared through methods such as H-D exchange reactions on propionic

acid or by using deuterated precursors in its synthesis.

Spectroscopic Data (Non-deuterated)
The following tables summarize the expected spectroscopic characteristics of the non-

deuterated Methyl 2-bromopropanoate. For the d4 analogue, the proton NMR would show a

significant reduction in signal intensity and complexity in the regions corresponding to the

deuterated positions. The mass spectrum would show a parent ion peak shifted by +4 m/z

units.

Table 3: ¹H NMR Data of Methyl 2-bromopropanoate (CDCl₃)

Chemical Shift
(ppm)

Multiplicity Integration Assignment

1.83 Doublet 3H -CH₃

3.79 Singlet 3H -OCH₃

4.40 Quartet 1H -CH(Br)-

Reference:[2]

Table 4: ¹³C NMR Data of Methyl 2-bromopropanoate (CDCl₃)
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Chemical Shift (ppm) Assignment

21.8 -CH₃

40.5 -CH(Br)-

53.2 -OCH₃

170.1 C=O

Reference:[3]

Table 5: Mass Spectrometry Data of Methyl 2-bromopropanoate

m/z Interpretation

166/168 [M]⁺ (Molecular ion peak with bromine isotopes)

107/109 [M-COOCH₃]⁺

87 [M-Br]⁺

59 [COOCH₃]⁺

Reference:[1][4]

Applications in Research and Drug Development
Deuterated compounds like Methyl 2-bromopropanoate-d4 are valuable tools in scientific

research, particularly in drug development, for several reasons:

Internal Standards: Due to their similar chemical and physical properties to their non-

deuterated counterparts, but with a distinct mass, they are ideal internal standards for

quantitative analysis by mass spectrometry. This is crucial for pharmacokinetic and metabolic

studies during drug development.[5]

Metabolic Studies: Isotopic labeling allows researchers to trace the metabolic fate of

molecules in biological systems, providing insights into drug metabolism and

pharmacokinetics.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://m.chemicalbook.com/SpectrumEN_5445-17-0_13CNMR.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-2-bromopropionate
https://webbook.nist.gov/cgi/cbook.cgi?ID=C1729675&Mask=200
https://www.benchchem.com/product/b15557802/docs?utm_src=pdf-body#in-depth-technical-guide-methyl-2-bromopropanoate-d4
https://www.smolecule.com/products/s12779485
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15557802?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mechanistic Studies: The kinetic isotope effect, where the C-D bond is stronger than the C-H

bond, can be exploited to study reaction mechanisms.

The non-deuterated Methyl 2-bromopropanoate has been used as an initiator in the synthesis

of polymer brushes and as a starting material for the synthesis of a PET imaging agent for

prostate cancer. It is plausible that the deuterated analogue could be used in similar

applications where monitoring of the molecule's fate is desired.

Logical Workflow Visualization
The following diagram illustrates the general workflow for using a deuterated compound, such

as Methyl 2-bromopropanoate-d4, as an internal standard in a quantitative bioanalytical

method.
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Workflow for Quantitative Analysis using a Deuterated Internal Standard

Sample Preparation

Analytical Measurement

Data Analysis

Biological Sample (e.g., Plasma, Urine)

Spike with Deuterated
Internal Standard

(Methyl 2-bromopropanoate-d4)

 Add known amount

Extraction of Analyte and
Internal Standard

LC-MS/MS Analysis

Generate Chromatograms for
Analyte and Internal Standard

Calculate Peak Area Ratios
(Analyte / Internal Standard)

Quantify Analyte Concentration
using a Calibration Curve

Analyte Concentration
in Original Sample

Final Result

Click to download full resolution via product page

Caption: General workflow for quantitative analysis using a deuterated internal standard.
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This guide provides a foundational understanding of Methyl 2-bromopropanoate-d4 for

researchers and professionals in drug development. While specific experimental data for the

deuterated compound is scarce, the information on its non-deuterated counterpart offers a

strong basis for its potential applications and handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Methyl 2-bromopropionate | C4H7BrO2 | CID 95576 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. Methyl 2-bromopropionate(5445-17-0) 1H NMR spectrum [chemicalbook.com]

3. Methyl 2-bromopropionate(5445-17-0) 13C NMR [m.chemicalbook.com]

4. Methyl 2,3-dibromopropionate [webbook.nist.gov]

5. Buy Methyl 3-bromopropionate-2,2,3,3-d4 [smolecule.com]

To cite this document: BenchChem. [In-depth Technical Guide: Methyl 2-bromopropanoate-
d4]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15557802/docs#in-depth-technical-guide-methyl-2-
bromopropanoate-d4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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